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Compound of Interest

Compound Name: 4-Ethoxyphenyl 4-ethoxybenzoate

CAS No.: 53146-73-9

Cat. No.: B15470374

Get Quote

This technical guide provides a comprehensive analysis of the spectroscopic data for 4-
ethoxyphenyl 4-ethoxybenzoate, a liquid crystalline substance of interest in materials science

and drug development. This document is intended for researchers, scientists, and

professionals in drug development, offering in-depth insights into the structural elucidation of

this molecule through Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) techniques.

Introduction: The Significance of 4-Ethoxyphenyl 4-
ethoxybenzoate
4-Ethoxyphenyl 4-ethoxybenzoate belongs to the class of benzoate esters, many of which

exhibit liquid crystalline properties. The arrangement of the two ethoxy-substituted phenyl rings

connected by an ester linkage imparts the potential for mesophase formation, making it a

subject of interest for applications in displays, sensors, and drug delivery systems. A thorough

understanding of its molecular structure is paramount for predicting its physicochemical
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properties and designing novel applications. Spectroscopic analysis serves as the cornerstone

for this structural characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for determining the carbon-hydrogen framework of

a molecule. For 4-ethoxyphenyl 4-ethoxybenzoate, both ¹H and ¹³C NMR provide critical

information about the electronic environment of each atom, confirming the connectivity and

substitution patterns of the aromatic rings.

Experimental Protocol: NMR Data Acquisition
A standardized protocol for acquiring high-resolution NMR spectra is crucial for accurate data

interpretation.

Instrumentation:

A 400 MHz (or higher) NMR spectrometer equipped with a broadband probe.

Sample Preparation:

Dissolve approximately 5-10 mg of 4-ethoxyphenyl 4-ethoxybenzoate in 0.5-0.7 mL of

deuterated chloroform (CDCl₃).

Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition Parameters:

Pulse Program: Standard single-pulse experiment (zg30).

Number of Scans: 16-32 (signal-to-noise dependent).

Spectral Width: -2 to 12 ppm.

Relaxation Delay: 1-2 seconds.

¹³C NMR Acquisition Parameters:
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Pulse Program: Proton-decoupled pulse program (zgpg30).

Number of Scans: 1024 or more (due to the low natural abundance of ¹³C).

Spectral Width: 0 to 200 ppm.

Relaxation Delay: 2-5 seconds.

Predicted ¹H NMR Spectral Data and Interpretation
While a publicly available experimental spectrum for 4-ethoxyphenyl 4-ethoxybenzoate is not

readily found, a predicted spectrum can be constructed based on the analysis of similar

structures, such as ethyl 4-ethoxybenzoate and 4-ethoxyphenyl 4-hydroxybenzoate[1][2].
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~8.10 Doublet (d) 2H

Aromatic protons (H-

2', H-6') ortho to the

ester carbonyl

~7.15 Doublet (d) 2H

Aromatic protons (H-

3', H-5') para to the

ester carbonyl

~7.05 Doublet (d) 2H

Aromatic protons (H-

2, H-6) ortho to the

ether oxygen

~6.90 Doublet (d) 2H

Aromatic protons (H-

3, H-5) para to the

ether oxygen

~4.10 Quartet (q) 2H
-O-CH₂-CH₃ (on the

benzoate ring)

~4.05 Quartet (q) 2H
-O-CH₂-CH₃ (on the

phenyl ring)

~1.45 Triplet (t) 3H
-O-CH₂-CH₃ (on the

benzoate ring)

~1.40 Triplet (t) 3H
-O-CH₂-CH₃ (on the

phenyl ring)

Interpretation: The downfield signals around 8.10 ppm are characteristic of aromatic protons

deshielded by the adjacent electron-withdrawing carbonyl group of the ester. The upfield

aromatic signals are attributed to the protons on the ethoxy-substituted phenyl ring. The two

distinct sets of quartet and triplet signals for the ethoxy groups arise from their slightly different

chemical environments.

Predicted ¹³C NMR Spectral Data and Interpretation
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Similarly, the ¹³C NMR spectrum can be predicted by analyzing the spectra of related

compounds[1][2].

Chemical Shift (δ, ppm) Assignment

~165 C=O (Ester carbonyl)

~162
C-4' (Aromatic carbon attached to the ethoxy

group on the benzoate ring)

~158
C-4 (Aromatic carbon attached to the ether

oxygen on the phenyl ring)

~144
C-1 (Aromatic carbon attached to the ester

oxygen)

~132
C-2', C-6' (Aromatic carbons ortho to the

carbonyl)

~122 C-1' (Aromatic carbon attached to the carbonyl)

~121
C-2, C-6 (Aromatic carbons ortho to the ether

oxygen)

~115
C-3', C-5' (Aromatic carbons meta to the

carbonyl)

~114
C-3, C-5 (Aromatic carbons meta to the ether

oxygen)

~64 -O-CH₂-CH₃ (both ethoxy groups)

~15 -O-CH₂-CH₃ (both ethoxy groups)

Interpretation: The carbonyl carbon of the ester appears at a characteristic downfield shift of

around 165 ppm. The aromatic carbons attached to oxygen atoms are also significantly

deshielded. The remaining aromatic signals fall within the expected range. The two ethoxy

groups are predicted to have very similar, if not identical, chemical shifts for their corresponding

carbons.

Infrared (IR) Spectroscopy
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IR spectroscopy is a powerful technique for identifying the functional groups present in a

molecule by measuring the absorption of infrared radiation.

Experimental Protocol: IR Data Acquisition
Instrumentation:

Fourier-Transform Infrared (FTIR) spectrometer.

Sample Preparation (KBr Pellet Method):

Grind a small amount (1-2 mg) of 4-ethoxyphenyl 4-ethoxybenzoate with approximately

100-200 mg of dry potassium bromide (KBr) in an agate mortar.

Press the mixture into a thin, transparent pellet using a hydraulic press.

Place the pellet in the sample holder of the FTIR spectrometer.

Predicted IR Spectral Data and Interpretation
Based on the known absorption frequencies of functional groups found in similar molecules like

4-ethoxyphenyl 4-[(methoxycarbonyl)oxy]benzoate, the following IR absorptions are expected

for 4-ethoxyphenyl 4-ethoxybenzoate[3]:
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Wavenumber (cm⁻¹) Intensity Assignment

~3070-3030 Medium C-H stretching (aromatic)

~2980-2850 Medium-Strong
C-H stretching (aliphatic, from

ethoxy groups)[3]

~1730-1715 Strong
C=O stretching (ester

carbonyl)[3]

~1605, ~1510, ~1475 Medium-Strong
C=C stretching (aromatic ring)

[3]

~1250-1200 Strong
C-O stretching (aryl ether and

ester)[3]

~1170-1020 Strong C-O stretching (alkyl ether)

~840 Strong

C-H out-of-plane bending

(para-disubstituted aromatic

rings)

Interpretation: The most prominent peak in the IR spectrum is expected to be the strong C=O

stretch of the ester group. The presence of both aromatic and aliphatic C-H stretches, along

with the characteristic C-O stretching bands, would confirm the key functional groups of the

molecule. The strong absorption around 840 cm⁻¹ is a clear indicator of the 1,4-disubstitution

pattern on both phenyl rings.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in confirming its identity and structure.

Experimental Protocol: MS Data Acquisition
Instrumentation:

A mass spectrometer with an Electron Ionization (EI) source.

Sample Introduction:
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Direct insertion probe or via Gas Chromatography (GC-MS).

EI-MS Parameters:

Ionization Energy: 70 eV.

Mass Range: m/z 40-500.

Predicted Mass Spectrum and Fragmentation Analysis
The predicted molecular weight of 4-ethoxyphenyl 4-ethoxybenzoate (C₁₇H₁₈O₄) is 286.12

g/mol . The EI mass spectrum is expected to show a molecular ion peak ([M]⁺˙) at m/z = 286.

Predicted Fragmentation Pathway:

[C17H18O4]+•
m/z = 286

(Molecular Ion)

[C9H9O2]+
m/z = 149

(4-Ethoxybenzoyl cation)Loss of •OC6H4OEt

[C8H9O]+
m/z = 121

(4-Ethoxyphenoxy radical cation)

Loss of •COC6H4OEt

[C7H5O]+
m/z = 105

(Benzoyl cation)

Loss of C2H4
[C6H5]+
m/z = 77

(Phenyl cation)

Loss of CO

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-Ethoxyphenyl 4-hydroxybenzoate | C15H14O4 | CID 289817 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Ethyl 4-ethoxybenzoate | C11H14O3 | CID 90232 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 4-Ethoxyphenyl 4-[(methoxycarbonyl)oxy]benzoate - PMC [pmc.ncbi.nlm.nih.gov]
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To cite this document: BenchChem. [Spectroscopic Profiling of 4-Ethoxyphenyl 4-
ethoxybenzoate: A Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15470374/docs#spectroscopic-profiling-
of-4-ethoxyphenyl-4-ethoxybenzoate-a-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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